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molecular formula C6H16O3Si B7801341 Hydridotriethoxysilane

Hydridotriethoxysilane

Cat. No. B7801341
M. Wt: 164.27 g/mol
InChI Key: QQQSFSZALRVCSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04897501

Procedure details

A four-neck flask equipped with a reflux condenser, dropping funnel, stirring rod and thermometer was charged with 41 grams of triethoxy silane (0.25 mole) and a solution of chloroplatinic (IV) acid as a catalyst, in isopropyl alcohol in an amount to provide 2×10-5 mole of platinum. To the mixture heated in an oil bath maintained at a temperature of 120° C., 14 grams of allylamine (0.25 mole) was dropwise added over one hour from the dropping funnel. The mixture was maintained at 120° C. for another period of 9 hours. At the end of the period the reaction mixture was subjected to gas chromatography analysis. It was found that gamma-aminopropyl triethoxy silane was obtained in a yield of 44% on a triethoxy silane basis, while the yield of beta-aminopropyl triethoxy silane was 10% on a triethoxy silane basis.
Name
allylamine
Quantity
14 g
Type
reactant
Reaction Step One
Name
gamma-aminopropyl triethoxy silane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
triethoxy silane
Name
beta-aminopropyl triethoxy silane

Identifiers

REACTION_CXSMILES
[CH2:1]([NH2:4])[CH:2]=C.NCC[CH2:8][Si:9]([O:16][CH2:17][CH3:18])([O:13][CH2:14][CH3:15])[O:10][CH2:11][CH3:12]>>[CH2:11]([O:10][SiH:9]([O:16][CH2:17][CH3:18])[O:13][CH2:14][CH3:15])[CH3:12].[NH2:4][CH:1]([CH3:2])[CH2:8][Si:9]([O:10][CH2:11][CH3:12])([O:16][CH2:17][CH3:18])[O:13][CH2:14][CH3:15]

Inputs

Step One
Name
allylamine
Quantity
14 g
Type
reactant
Smiles
C(C=C)N
Step Two
Name
gamma-aminopropyl triethoxy silane
Quantity
0 (± 1) mol
Type
reactant
Smiles
NCCC[Si](OCC)(OCC)OCC

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
To the mixture heated in an oil bath
ADDITION
Type
ADDITION
Details
was dropwise added over one hour from the dropping funnel
Duration
1 h

Outcomes

Product
Name
triethoxy silane
Type
product
Smiles
C(C)O[SiH](OCC)OCC
Name
beta-aminopropyl triethoxy silane
Type
product
Smiles
NC(C[Si](OCC)(OCC)OCC)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.